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Compound of Interest

Compound Name:
3-(3-(Benzyloxy)phenyl)propanoic

acid

Cat. No.: B1291376 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 3-(3-
(benzyloxy)phenyl)propanoic acid

This technical guide provides a comprehensive overview of the available data on the melting

and boiling points of 3-(3-(benzyloxy)phenyl)propanoic acid. It is intended for researchers,

scientists, and professionals in the field of drug development who require precise

physicochemical data and detailed experimental methodologies.

Physicochemical Data
The physical properties of 3-(3-(benzyloxy)phenyl)propanoic acid are crucial for its handling,

formulation, and application in research and development. The table below summarizes the

available quantitative data for this compound.
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Property Value Notes

Melting Point 79.5-88.5 °C

As a crystalline powder, the

range indicates the transition

from solid to a clear liquid

melt[1].

Boiling Point Not available

A boiling point at standard

atmospheric pressure has not

been reported in the available

literature. Carboxylic acids with

high molecular weights often

decompose at high

temperatures before boiling. A

related, but structurally

different compound, 3-

(benzyloxy)propanoic acid, has

a reported boiling point of 124-

130 °C at a reduced pressure

of 0.01 Torr[2][3][4].

Molecular Formula C16H16O3

CAS Number 57668-34-5

Experimental Protocols
Accurate determination of melting and boiling points is fundamental in chemical analysis for

identification and purity assessment. The following sections detail the standard methodologies

for these measurements.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The protocol

described here is a standard capillary method.

Principle: A small, finely powdered sample is heated slowly at a controlled rate. The

temperatures at which the first droplet of liquid appears and at which the entire sample
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becomes liquid are recorded as the melting range[5].

Apparatus:

Melting point apparatus (e.g., DigiMelt, Mel-Temp, or Thiele tube)

Capillary tubes (sealed at one end)

Mortar and pestle

Thermometer

Procedure:

Sample Preparation: A small amount of the dry 3-(3-(benzyloxy)phenyl)propanoic acid is

finely ground using a mortar and pestle to ensure uniform heat distribution.

Capillary Tube Loading: The open end of a capillary tube is tapped into the powdered

sample. The tube is then inverted and tapped gently to pack the sample into the sealed end.

The packed sample height should be approximately 2-3 mm[6].

Measurement:

The loaded capillary tube is placed in the heating block of the melting point apparatus[6]

[7].

For an unknown compound, a rapid initial heating is performed to determine an

approximate melting range[5][8].

A second, fresh sample is then heated slowly, with the temperature increasing at a rate of

1-2 °C per minute as it approaches the approximate melting point[5].

Data Recording: The temperature at which the first drop of liquid is observed and the

temperature at which the entire sample has melted are recorded. This range is the melting

point of the sample[5][9].
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Figure 1. Workflow for Melting Point Determination.

Boiling Point Determination
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure surrounding the liquid. This method is suitable for small quantities of a liquid organic

compound.

Principle: A small amount of the substance is heated in a tube along with an inverted capillary

tube. As the temperature rises, the air in the capillary is expelled and replaced by the

substance's vapor. Upon cooling, the liquid is drawn into the capillary when the external

pressure exceeds the vapor pressure inside. The temperature at which this occurs is the boiling

point.

Apparatus:

Fusion tube or small test tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube with heating oil or an aluminum block)[10][11]

Rubber band or wire to attach the tube to the thermometer
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Procedure:

Sample Preparation: A few milliliters of the liquid sample are placed into the fusion tube.

Capillary Insertion: A capillary tube, with its sealed end up, is placed inside the fusion tube

containing the liquid[10].

Apparatus Setup: The fusion tube is attached to a thermometer. The assembly is then placed

in the heating apparatus, ensuring the sample is level with the thermometer bulb[12].

Heating and Observation: The apparatus is heated gradually. A continuous stream of bubbles

will emerge from the open end of the inverted capillary tube as the boiling point is

approached and exceeded[10].

Data Recording: Heating is discontinued, and the apparatus is allowed to cool slowly. The

temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point[10].

Apparatus Setup Heating & Observation Cooling & Measurement

Fill Fusion Tube Insert Inverted Capillary Attach to Thermometer Place in Heating Bath Heat Apparatus Slowly Observe Bubble Stream Stop Heating Observe Liquid Entry Record Temperature
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Figure 2. Workflow for Boiling Point Determination.

Potential Biological Relevance and Signaling
Pathways
Arylpropanoic acid derivatives are a well-known class of non-steroidal anti-inflammatory drugs

(NSAIDs)[13]. While the specific biological activity of 3-(3-(benzyloxy)phenyl)propanoic acid
is not extensively documented, related structures show significant interactions with key

biological pathways. For instance, derivatives of 2-(3-benzoylphenyl)propanoic acid have been

synthesized and evaluated as dual-mechanism drugs that inhibit cyclooxygenase (COX)
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enzymes and matrix metalloproteinases (MMPs)[14][15]. Additionally, a closely related

compound, (S)-3-(4-(benzyloxy)phenyl)-2-(2-phenoxyacetamido)propanoic acid, has been

identified as an antagonist for the G protein-coupled receptor GPR34, which is involved in pain

signaling pathways[16].

Given that many arylpropanoic acids function as NSAIDs, a primary mechanism of action

involves the inhibition of COX enzymes (both COX-1 and COX-2). These enzymes are critical

for the conversion of arachidonic acid into prostaglandins, which are key mediators of

inflammation and pain.
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Figure 3. Potential Inhibition of the Cyclooxygenase Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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